molecular formula C₇¹³C₅H₁₁NO₆ B1141019 Nitecapone-13C5 CAS No. 1216671-39-4

Nitecapone-13C5

Cat. No. B1141019
CAS RN: 1216671-39-4
M. Wt: 270.18
InChI Key:
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Description

Nitecapone-13C5 is a labeled analogue of Nitecapone . Nitecapone (INN; OR-462) is a drug that acts as a selective inhibitor of the enzyme catechol O-methyl transferase (COMT) . It was patented as an antiparkinson medication but was never marketed .


Molecular Structure Analysis

The molecular formula of Nitecapone-13C5 is C713C5H11NO6 . The molecular weight is 270.18 . The structure of Nitecapone includes a nitrophenyl group attached to a pentanedione group .


Chemical Reactions Analysis

Nitecapone is a reversible inhibitor of S-catechol-O-methyltransferase (S-COMT; IC50 = 300 nM in rat liver) . It is selective for S-COMT over tyrosine hydroxylase, dopamine-β-hydroxylase, DOPA decarboxylase, monoamine oxidase A (MAO-A), and MAO-B .


Physical And Chemical Properties Analysis

Nitecapone has a molecular formula of C12H11NO6 . It has a molar mass of 265.22 g/mol . It is a crystalline solid with solubility in DMF, DMSO, and ethanol .

Mechanism of Action

Nitecapone acts as a selective inhibitor of the enzyme catechol O-methyl transferase (COMT) . It is believed to inhibit COMT in peripheral tissues, altering the plasma pharmacokinetics of levodopa .

Safety and Hazards

Nitecapone is toxic if swallowed . It is advised to wash skin thoroughly after handling and not to eat, drink, or smoke when using this product . If swallowed, it is recommended to immediately call a poison center and rinse the mouth .

properties

IUPAC Name

3-[(3,4-dihydroxy-5-nitrophenyl)methylidene](1,2,3,4,5-13C5)pentane-2,4-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NO6/c1-6(14)9(7(2)15)3-8-4-10(13(18)19)12(17)11(16)5-8/h3-5,16-17H,1-2H3/i1+1,2+1,6+1,7+1,9+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPMRZALMHVUCIN-VJQWXDCTSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C(=CC1=CC(=C(C(=C1)O)O)[N+](=O)[O-])C(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[13CH3][13C](=O)[13C](=CC1=CC(=C(C(=C1)O)O)[N+](=O)[O-])[13C](=O)[13CH3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Nitecapone-13C5

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